Cas no 2707038-91-1 (1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride)

• Product Name: 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride
• CAS No: 2707038-91-1
• MF: C₇H₉ClF₃N₃
• MW: 227.61467051506
• CID: 6785419
• PubChem ID: 167311280
• Update Time: 2025-11-07

1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2707038-91-1
• 1-(5-(trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride
• EN300-21644779
• 1-[5-(trifluoromethyl)pyrimidin-2-yl]ethan-1-aminehydrochloride
• 1-[5-(trifluoromethyl)pyrimidin-2-yl]ethan-1-amine hydrochloride
• 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride

• Inchi： 1S/C7H8F3N3.ClH/c1-4(11)6-12-2-5(3-13-6)7(8,9)10;/h2-4H,11H2,1H3;1H
• InChI Key： KCFFAHAIFHBVRQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=NC(C(C)N)=NC=1)(F)F

Computed Properties

• Exact Mass: 227.0437095g/mol
• Monoisotopic Mass: 227.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride

1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride: A Comprehensive Overview

The compound with CAS No 2707038-91-1, commonly referred to as 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The trifluoromethyl group attached to the pyrimidine ring introduces intriguing electronic effects, making it a valuable substrate for further research and synthesis.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the trifluoromethyl group enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its role in targeting specific cellular pathways, contributing to advancements in cancer treatment and other therapeutic areas.

The synthesis of 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, leveraging the reactivity of pyrimidine rings under specific conditions. This approach ensures high yields and purity, which are critical for downstream applications.

From a structural standpoint, the compound exhibits a rigid planar geometry due to the aromatic nature of the pyrimidine ring. The trifluoromethyl group contributes significantly to the molecule's electronic properties, enhancing its ability to interact with biological targets. Computational studies have revealed that this group plays a pivotal role in modulating the compound's pharmacokinetic profile, making it an attractive lead compound for drug discovery.

In terms of applications, 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride has shown potential in inhibiting key enzymes involved in metabolic disorders and inflammatory processes. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and modulating immune responses, paving the way for its use in treating chronic diseases such as arthritis and neurodegenerative disorders.

The compound's safety profile has also been extensively evaluated, with findings indicating low toxicity at therapeutic concentrations. This makes it a viable option for long-term administration in clinical settings. Ongoing research is focused on optimizing its delivery mechanisms to enhance its therapeutic index further.

In conclusion, 1-(5-(Trifluoromethyl)pyrimidin-2-yl)ethanamine hydrochloride represents a cutting-edge advancement in chemical synthesis and drug development. Its unique structural features and promising biological activity position it as a key player in future therapeutic innovations.